REACTION_CXSMILES
|
[CH3:1][O:2][C:3](=[O:11])[C:4]1[CH:9]=[CH:8][C:7]([NH2:10])=[CH:6][CH:5]=1.[N:12]1[CH:17]=[CH:16][CH:15]=[C:14]([CH:18]=O)[CH:13]=1.[CH2:20]=[C:21]([CH3:23])[CH3:22].FC(F)(F)S([O-])(=O)=O.[Yb+3].FC(F)(F)S([O-])(=O)=O.FC(F)(F)S([O-])(=O)=O>C(#N)C.C(OCC)(=O)C>[CH3:1][O:2][C:3]([C:4]1[CH:5]=[C:6]2[C:7](=[CH:8][CH:9]=1)[NH:10][CH:18]([C:14]1[CH:13]=[N:12][CH:17]=[CH:16][CH:15]=1)[CH2:20][C:21]2([CH3:23])[CH3:22])=[O:11] |f:3.4.5.6|
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Name
|
|
Quantity
|
11.3 g
|
Type
|
reactant
|
Smiles
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COC(C1=CC=C(C=C1)N)=O
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Name
|
|
Quantity
|
8.4 g
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Type
|
reactant
|
Smiles
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N1=CC(=CC=C1)C=O
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Name
|
|
Quantity
|
21 mL
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Type
|
reactant
|
Smiles
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C=C(C)C
|
Name
|
|
Quantity
|
5.8 g
|
Type
|
reactant
|
Smiles
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FC(S(=O)(=O)[O-])(F)F.[Yb+3].FC(S(=O)(=O)[O-])(F)F.FC(S(=O)(=O)[O-])(F)F
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Name
|
|
Quantity
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150 mL
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Type
|
solvent
|
Smiles
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C(C)#N
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Name
|
|
Quantity
|
300 mL
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Type
|
solvent
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Smiles
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C(C)(=O)OCC
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Control Type
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UNSPECIFIED
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Setpoint
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85 °C
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Type
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CUSTOM
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Details
|
The resulting mixture was stirred at 85° C. for 18 h in sealed tube
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Rate
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UNSPECIFIED
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RPM
|
0
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Type
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WASH
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Details
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washed with water (100 mL×2) and brine (100 mL×2)
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Type
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DRY_WITH_MATERIAL
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Details
|
dried over anhydrous sodium sulfate
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Type
|
CUSTOM
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Details
|
The solvent was removed in vacuo
|
Type
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CUSTOM
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Details
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the residue was purified by ISCO combi-flash chromatography (gradient elution, 10-50% ethyl acetate in petroleum ether)
|
Reaction Time |
18 h |
Name
|
|
Type
|
product
|
Smiles
|
COC(=O)C=1C=C2C(CC(NC2=CC1)C=1C=NC=CC1)(C)C
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 9.2 g | |
YIELD: PERCENTYIELD | 40% | |
YIELD: CALCULATEDPERCENTYIELD | 39.6% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |